Cas no 1807219-92-6 (2-Bromo-4-methyl-6-nitropyridine)

2-Bromo-4-methyl-6-nitropyridine is a heterocyclic compound featuring a pyridine core substituted with bromo, methyl, and nitro functional groups at the 2-, 4-, and 6-positions, respectively. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing nitro group enhances electrophilic substitution reactions, while the bromo substituent facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its crystalline solid form ensures ease of handling and storage. The compound’s well-defined reactivity profile and stability under standard conditions make it a reliable building block for constructing complex nitrogen-containing heterocycles.

2-Bromo-4-methyl-6-nitropyridine structure

1807219-92-6 structure

Product Name:2-Bromo-4-methyl-6-nitropyridine

CAS No:1807219-92-6

MF:C₆H₅BrN₂O₂

MW:217.020100355148

CID:4901758

Update Time:2025-10-28

2-Bromo-4-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-methyl-6-nitropyridine
- Inchi： 1S/C6H5BrN2O2/c1-4-2-5(7)8-6(3-4)9(10)11/h2-3H,1H3
- InChI Key： QLLWANSSQXDOFC-UHFFFAOYSA-N
- SMILES： BrC1=CC(C)=CC([N+](=O)[O-])=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 159
XLogP3: 2.4
Topological Polar Surface Area: 58.7

2-Bromo-4-methyl-6-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029011725-250mg	2-Bromo-4-methyl-6-nitropyridine	1807219-92-6	95%	250mg	$970.20	2022-03-31
Alichem	A029011725-1g	2-Bromo-4-methyl-6-nitropyridine	1807219-92-6	95%	1g	$3,126.60	2022-03-31

2-Bromo-4-methyl-6-nitropyridine Related Literature

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3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

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5. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

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Additional information on 2-Bromo-4-methyl-6-nitropyridine

Introduction to 2-Bromo-4-Methyl-6-Nitro Pyridine (CAS No. 1807219-92-6)

The compound 2-Bromo-4-Methyl-6-Nitro Pyridine, identified by the CAS registry number 1807219-92-6, is a significant organic compound with a diverse range of applications in various fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of substituents such as bromine and nitro groups at specific positions on the pyridine ring imparts unique chemical and physical properties to this compound.

The structure of 2-Bromo-4-Methyl-6-Nitro Pyridine consists of a pyridine ring with a bromine atom at position 2, a methyl group at position 4, and a nitro group at position 6. These substituents influence the electronic properties of the molecule, making it highly reactive in certain chemical reactions. The nitro group, being an electron-withdrawing group, increases the electrophilicity of the ring, while the methyl group provides some steric hindrance and electron-donating effects through its sigma bonds.

Recent studies have highlighted the potential of 2-Bromo-4-Methyl-6-Nitro Pyridine in various areas, including pharmaceuticals, agrochemicals, and materials science. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and antimicrobial properties. The bromine substituent in this compound facilitates nucleophilic aromatic substitution reactions, which are crucial in forming complex molecules with desired biological activities.

In addition to its role in drug discovery, 2-Bromo-4-Methyl-6-Nitro Pyridine has been investigated for its application in organic electronics. The pyridine ring's aromaticity and the electron-withdrawing effects of the nitro group make this compound a promising candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent advancements in materials science have demonstrated that such compounds can enhance the efficiency and stability of electronic devices.

The synthesis of 2-Bromo-4-Methyl-6-Nitro Pyridine typically involves multi-step processes that include nitration, bromination, and methylation reactions. These steps require precise control over reaction conditions to ensure high yield and purity. Researchers have also developed novel synthetic routes using catalytic methods to improve the efficiency and sustainability of production processes.

In terms of physical properties, 2-Bromo-4-Methyl-6-Nitro Pyridine is a crystalline solid with a melting point around 150°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. The compound exhibits strong UV absorption due to its conjugated aromatic system, making it suitable for applications in optical sensing and imaging technologies.

The safety profile of 2-Bromo-4-Methyl-6-Nitro Pyridine has been extensively studied to ensure its safe handling and use in industrial settings. While it is not classified as a hazardous substance under normal conditions, appropriate precautions should be taken during synthesis and storage to prevent exposure to heat or strong oxidizing agents.

In conclusion, 2-Bromo-4-Methyl-6-Nitro Pyridine (CAS No. 1807219-92) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research. As scientific advancements continue to unfold, this compound is expected to play an even more prominent role in developing innovative solutions for global challenges.